Cas no 1346598-46-6 (2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9)

• Product Name: 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9
• CAS No: 1346598-46-6
• MF: C₁₃H₂₆O₄
• MW: 246.343144893646
• CID: 4552435
• Update Time: 2025-06-11

2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9 Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Butoxyethoxy)ethoxy]tetrahydropyran-d9
• 2-[2-(2-butoxyethoxy)ethoxy]tetrahydro-2H-pyran-d9
• 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9

• Inchi： 1S/C13H26O4/c1-2-3-7-14-9-10-15-11-12-17-13-6-4-5-8-16-13/h13H,2-12H2,1H3
• InChI Key： IQQBHEHGOZAWPW-UHFFFAOYSA-N
• SMILES： C1OC(OCCOCCOCCCC)CCC1

Additional information on 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9

Professional Introduction to Compound with CAS No. 1346598-46-6 and Product Name: 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9

The compound identified by the CAS number 1346598-46-6 and the product name 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9 represents a sophisticated organic molecule with significant applications in the field of chemical biology and pharmaceutical research. This compound belongs to a class of tetrahydropyran derivatives, which are known for their structural complexity and versatility in drug design. The inclusion of deuterium isotopes (indicated by "-d9") suggests a focus on isotope-labeled versions, which are increasingly utilized in metabolic studies and analytical chemistry to track molecular pathways with high precision.

Structurally, 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9 features a multi-branched alcohol backbone, incorporating both butoxy and ethoxy groups, which contribute to its solubility and reactivity. The tetrahydropyran ring itself is a common motif in natural products and pharmaceuticals, often serving as a privileged scaffold due to its ability to mimic the piperidine moiety found in many bioactive molecules. The deuterium labeling at specific positions enhances its utility in NMR spectroscopy, allowing researchers to resolve overlapping signals and study dynamic processes in biological systems.

In recent years, this type of compound has garnered attention for its potential applications in the development of novel therapeutics. For instance, tetrahydropyran derivatives have been explored as ligands in G-protein coupled receptor (GPCR) modulation, a key target for many modern drugs. The specific substitution pattern in 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9 may confer unique binding properties that could be leveraged for designing selective agonists or antagonists. Preliminary studies have suggested that such molecules could exhibit promising activity in modulating pathways related to inflammation and neurodegeneration.

The use of isotope-labeled compounds like 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9 is particularly relevant in the context of metabolomics and proteomics research. By tracking deuterium-labeled metabolites, researchers can gain insights into enzymatic pathways and drug metabolism with unparalleled clarity. This approach has been instrumental in understanding how small molecules interact with biological systems at the molecular level, providing critical data for optimizing drug candidates. Furthermore, the stability offered by deuterium substitution allows for longer study durations without degradation, enhancing the reliability of experimental outcomes.

From a synthetic chemistry perspective, 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9 presents an intriguing challenge due to its complex architecture. The synthesis involves multiple steps, including protection-deprotection strategies to handle the reactive hydroxyl groups effectively. Advances in catalytic methods have enabled more efficient routes to such molecules, reducing both reaction times and byproduct formation. These improvements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's potential extends beyond drug development into materials science and agrochemicals. Tetrahydropyran derivatives are known for their ability to enhance the bioavailability of active ingredients by improving solubility and stability. In agrochemical formulations, such compounds can act as carriers or adjuvants that enhance the efficacy of pesticides or herbicides while minimizing environmental impact. The versatility of this chemical motif underscores its importance across multiple scientific disciplines.

Current research trends indicate that 2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9 could play a pivotal role in next-generation therapeutics targeting complex diseases like cancer and autoimmune disorders. By serving as a scaffold for structure-based drug design, it offers a platform for generating novel compounds with enhanced pharmacological profiles. Collaborative efforts between medicinal chemists and biologists are essential to fully realize this potential, leveraging computational modeling alongside experimental validation.

The integration of deuterium labeling into drug discovery workflows aligns with broader trends toward precision medicine. Isotope-labeled compounds provide invaluable tools for personalized therapeutic development by enabling researchers to tailor treatments based on individual metabolic profiles. This approach not only improves patient outcomes but also accelerates the identification of biomarkers associated with disease progression or drug response variability.

In conclusion,1346598-46-6and its isotope-labeled counterpart,2-2-(2-Butoxyethoxy)ethoxytetrahydropyran-d9, represent a fascinating example of how structural complexity can be harnessed for therapeutic innovation. Their unique properties make them valuable tools across disciplines ranging from synthetic chemistry to biomedical research. As methodologies for studying molecular interactions continue to evolve，these compounds will undoubtedly remain at forefront of scientific inquiry，driving advancements that benefit both researchers and patients alike.